3-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}-N-[(1-ethyl-1H-imidazol-2-yl)methyl]benzamide

• IUPAC Name: 3-[1-(cyclopropanecarbonyl)piperidin-4-yl]oxy-N-[(1-ethylimidazol-2-yl)methyl]benzamide
• InChI: InChI=1S/C22H28N4O3/c1-2-25-13-10-23-20(25)15-24-21(27)17-4-3-5-19(14-17)29-18-8-11-26(12-9-18)22(28)16-6-7-16/h3-5,10,13-14,16,18H,2,6-9,11-12,15H2,1H3,(H,24,27)
• InChI Key: LGXRKFAQNRQWNU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1CNC(=O)C2=CC(=CC=C2)OC3CCN(CC3)C(=O)C4CC4
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol

Description

The compound contains several functional groups including a cyclopropylcarbonyl group, a piperidinyl group, an imidazole ring, and a benzamide group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The imidazole ring is a five-membered ring with two nitrogen atoms. It’s a planar molecule and is classified as aromatic due to the presence of a sextet of π-electrons.

Chemical Reactions Analysis

Imidazoles are susceptible to both electrophilic and nucleophilic attack due to their amphoteric nature. They are highly stable to thermal, acid, base, oxidation, and reduction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Imidazoles generally have extensive intramolecular hydrogen bonding.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many imidazole derivatives have demonstrated significant biological activity.

Future Directions

Imidazole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance.